Cas no 97902-52-8 (1,4-Benzenediamine, 2-(1-methylethyl)-)

1,4-Benzenediamine, 2-(1-methylethyl)- structure
97902-52-8 structure
Product Name:1,4-Benzenediamine, 2-(1-methylethyl)-
CAS No:97902-52-8
MF:C9H14N2
MW:150.220861911774
CID:750842
PubChem ID:9815227
Update Time:2025-04-19

1,4-Benzenediamine, 2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenediamine, 2-(1-methylethyl)-
    • 1,4-Benzenediamine,2-(1-methylethyl)-(9CI)
    • 2-isopropylbenzene-1,4-diamine
    • 2-propan-2-ylbenzene-1,4-diamine
    • DTXSID80431116
    • 97902-52-8
    • 2-(Propan-2-yl)benzene-1,4-diamine
    • Benzenediamine, ar-(1-methylethyl)-
    • SCHEMBL33893
    • FT-0725363
    • 31626-02-5
    • AKOS006293421
    • Inchi: 1S/C9H14N2/c1-6(2)8-5-7(10)3-4-9(8)11/h3-6H,10-11H2,1-2H3
    • InChI Key: WNYJRJRHKRZXEO-UHFFFAOYSA-N
    • SMILES: NC1C=CC(=CC=1C(C)C)N

Computed Properties

  • Exact Mass: 150.115698455g/mol
  • Monoisotopic Mass: 150.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 52Ų
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